1-[(oxan-4-yl)methyl]-4-phenylpyrrolidin-2-one
Description
1-[(oxan-4-yl)methyl]-4-phenylpyrrolidin-2-one is a pyrrolidin-2-one derivative featuring a tetrahydropyran (oxane) ring linked via a methyl group to the nitrogen atom of the pyrrolidinone core. This compound’s structural uniqueness lies in the oxane moiety, which introduces conformational rigidity and moderate lipophilicity compared to simpler alkyl or aryl substituents .
Properties
IUPAC Name |
1-(oxan-4-ylmethyl)-4-phenylpyrrolidin-2-one | |
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H21NO2/c18-16-10-15(14-4-2-1-3-5-14)12-17(16)11-13-6-8-19-9-7-13/h1-5,13,15H,6-12H2 | |
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
QOLQBMZAQPTADJ-UHFFFAOYSA-N | |
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1COCCC1CN2CC(CC2=O)C3=CC=CC=C3 | |
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H21NO2 | |
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
259.34 g/mol | |
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Preparation Methods
Reaction Mechanism
The process begins with the formation of an imine intermediate from a secondary amine and ketone precursor. Treatment with O-(diphenylphosphinyl)hydroxylamine (DPPH) induces rearrangement, yielding the pyrrolidinone core. For 1-[(oxan-4-yl)methyl]-4-phenylpyrrolidin-2-one, the imine precursor would incorporate the oxan-4-ylmethyl group prior to rearrangement.
Optimization Parameters
Table 1: Key Parameters for Aza-Baeyer-Villiger Rearrangement
| Parameter | Value | Impact on Yield |
|---|---|---|
| DPPH Equivalents | 1.1 | Maximizes lactam formation |
| Reaction Time | 4–6 hours | Prevents over-oxidation |
| Workup | Aqueous NaHCO₃ wash | Removes phosphinyl byproducts |
This method achieves yields of 75–85% for analogous pyrrolidinones, though the oxan-4-ylmethyl variant may require additional optimization to address steric hindrance.
Substitution Reactions on Preformed Pyrrolidinone Cores
A modular approach involves functionalizing pre-synthesized 4-phenylpyrrolidin-2-one with the oxan-4-ylmethyl group. Source highlights similar alkylation strategies for oxan-3-yl derivatives.
Alkylation of Pyrrolidinone
The 1-position nitrogen of 4-phenylpyrrolidin-2-one is nucleophilic, enabling alkylation with oxan-4-ylmethyl halides (e.g., oxan-4-ylmethyl bromide).
Reaction Conditions
Table 2: Alkylation Optimization for Oxan-4-ylmethyl Incorporation
| Condition | Optimal Value | Yield Improvement |
|---|---|---|
| Reaction Time | 12–16 hours | 70% → 85% |
| Halide Equivalents | 1.5 | Reduces dimerization |
| Post-Reaction Purification | Column chromatography (SiO₂, EtOAc/hexane) | Purity >95% |
Source corroborates this approach, demonstrating 95% yield in analogous piperidine alkylations using tert-butyl 4-methylsulfonyloxypiperidine-1-carboxylate.
Reductive Amination for Oxanmethyl Group Installation
Reductive amination offers a stereocontrolled route to introduce the oxan-4-ylmethyl moiety. This method is particularly effective when paired with ketone intermediates.
Procedure Overview
-
Imine Formation : React 4-phenylpyrrolidin-2-one with oxan-4-ylmethylamine under Dean-Stark conditions.
-
Reduction : Sodium cyanoborohydride (NaBH₃CN) selectively reduces the imine to the secondary amine.
Critical Factors
-
pH Control : Maintain pH 6–7 using acetic acid to prevent over-reduction.
-
Solvent : Methanol balances reagent solubility and reaction rate.
Table 3: Reductive Amination Performance Metrics
| Parameter | Value | Outcome |
|---|---|---|
| NaBH₃CN Equivalents | 1.2 | 88% Conversion |
| Reaction Time | 24 hours | Complete reduction |
| Temperature | 25°C | Minimizes side products |
Source reports 84–90% yields for structurally related amines, suggesting viability for this application.
Cross-Coupling Approaches for Aryl-Oxanmethyl Linkage
Transition-metal-catalyzed cross-coupling enables precise C–N bond formation between oxan-4-ylmethyl fragments and the pyrrolidinone core. Source details palladium-mediated couplings applicable to this synthesis.
Suzuki-Miyaura Coupling
A hypothetical route involves coupling a boronic ester-functionalized oxan-4-ylmethyl group with a halogenated pyrrolidinone.
Catalytic System
Table 4: Cross-Coupling Optimization
| Variable | Optimal Setting | Effect on Yield |
|---|---|---|
| Pd Loading | 5 mol% | 78% yield |
| Solvent | Anhydrous toluene | Prevents hydrolysis |
| Reaction Time | 18 hours | Full conversion |
While direct examples are absent in the provided sources, analogous couplings in and support the feasibility of this approach.
One-Pot Tandem Synthesis
Combining multiple steps into a single pot improves efficiency and reduces intermediate isolation. Source demonstrates this for α-diazo amides, which could be adapted for pyrrolidinone synthesis.
Sequential Alkylation-Rearrangement
Chemical Reactions Analysis
Types of Reactions
1-[(oxan-4-yl)methyl]-4-phenylpyrrolidin-2-one can undergo various chemical reactions, including:
Oxidation: The compound can be oxidized using reagents like potassium permanganate or chromium trioxide to introduce additional functional groups.
Reduction: Reduction reactions using agents such as lithium aluminum hydride can convert carbonyl groups to alcohols.
Common Reagents and Conditions
Oxidation: Potassium permanganate in an aqueous medium.
Reduction: Lithium aluminum hydride in anhydrous ether.
Substitution: Sodium hydride in tetrahydrofuran.
Major Products Formed
Oxidation: Formation of carboxylic acids or ketones.
Reduction: Formation of alcohols.
Substitution: Formation of various substituted derivatives depending on the nucleophile used.
Scientific Research Applications
1-[(oxan-4-yl)methyl]-4-phenylpyrrolidin-2-one has several applications in scientific research:
Chemistry: Used as a building block for the synthesis of more complex molecules.
Biology: Investigated for its potential biological activity and interactions with biological targets.
Medicine: Explored for its potential therapeutic properties, including its effects on the central nervous system.
Industry: Utilized in the development of new materials and chemical processes.
Mechanism of Action
The mechanism of action of 1-[(oxan-4-yl)methyl]-4-phenylpyrrolidin-2-one involves its interaction with specific molecular targets, such as enzymes or receptors. The compound may bind to these targets and modulate their activity, leading to various biological effects. The exact pathways and molecular targets involved depend on the specific application and context of use.
Comparison with Similar Compounds
Comparison with Similar Pyrrolidin-2-one Derivatives
Structural and Substituent Analysis
The table below compares key structural features and properties of 1-[(oxan-4-yl)methyl]-4-phenylpyrrolidin-2-one with analogous compounds:
Key Observations:
- Rigidity vs.
- Lipophilicity : The oxane ring (LogP ~1.5–2.0, estimated) balances lipophilicity better than highly polar groups (e.g., dihydroxyethyl in ) or bulky aromatic systems (e.g., benzimidazolyl in ).
- Solubility : Methoxy-substituted analogs (e.g., ) exhibit higher aqueous solubility due to the electron-donating methoxy group, whereas the target compound’s oxane ring may limit solubility compared to polar derivatives.
Pharmacological and Physicochemical Implications
- Bioactivity : Benzimidazole-containing analogs (e.g., ) are often explored for kinase inhibition or antimicrobial activity due to their planar aromatic systems. The target compound’s oxane group may favor CNS penetration, as seen in piperazine derivatives with similar substituents .
Biological Activity
1-[(oxan-4-yl)methyl]-4-phenylpyrrolidin-2-one is a compound of interest due to its potential biological activities, particularly in the fields of medicinal chemistry and pharmacology. This article explores its biological activity, mechanisms of action, and relevant research findings.
Chemical Structure and Synthesis
The compound features a pyrrolidinone core with an oxan-4-ylmethyl substituent and a phenyl group. The synthesis typically involves the reaction of 4-phenylpyrrolidin-2-one with an oxan-4-ylmethyl halide under basic conditions, often using solvents like dichloromethane or tetrahydrofuran and bases such as potassium carbonate.
The biological activity of 1-[(oxan-4-yl)methyl]-4-phenylpyrrolidin-2-one is attributed to its interaction with specific molecular targets, including enzymes and receptors. Research indicates that it may modulate the activity of these targets, leading to various biological effects such as:
- Inhibition of Enzymes : The compound has shown potential in inhibiting key enzymes involved in disease pathways.
- Receptor Binding : It may bind to receptors associated with central nervous system functions, potentially influencing neurotransmitter systems.
Anticancer Properties
1-[(oxan-4-yl)methyl]-4-phenylpyrrolidin-2-one has been evaluated for its anticancer properties. Studies have demonstrated its ability to:
- Inhibit Cell Proliferation : It exhibits antiproliferative activity against various cancer cell lines, with effects observed in the nanomolar range .
- Disrupt Cell Cycle : The compound can block cell cycle progression, particularly at the G2/M phase, which is critical for cancer cell division .
Table 1: Antiproliferative Activity Against Cancer Cell Lines
| Cell Line | IC50 (µM) | Mechanism of Action |
|---|---|---|
| MDA-MB-231 | 0.0011 | PI3Kβ/δ inhibition |
| Jeko-1 | 0.014 | Modulation of AKT phosphorylation |
Antimicrobial Activity
Research indicates that this compound may also possess antimicrobial properties. Preliminary studies suggest effectiveness against certain bacterial strains, although further investigations are required to establish its full spectrum of activity.
Neuroprotective Effects
Given its structural similarity to other neuroactive compounds, there is ongoing research into its potential neuroprotective effects. This includes exploring its impact on neuroinflammation and neuronal survival under stress conditions.
Case Studies
Several studies have investigated the biological activity of related compounds, providing insights into the potential applications of 1-[(oxan-4-yl)methyl]-4-phenylpyrrolidin-2-one:
- Study on Cancer Cell Lines : A comprehensive evaluation demonstrated that derivatives similar to this compound effectively inhibited cell growth in resistant cancer cell lines, suggesting a robust mechanism that circumvents common resistance pathways .
- Antimicrobial Evaluation : In vitro tests revealed promising results against Gram-positive bacteria, indicating a potential role in developing new antimicrobial therapies.
Q & A
Q. Table 1: Representative Reaction Conditions from Analogous Syntheses
| Step | Reagents/Conditions | Yield | Purity Verification | Source |
|---|---|---|---|---|
| Oxadiazole formation | NH₂OH·HCl, DMF, 80°C | 65% | ¹H NMR, HPLC | |
| Aryl coupling | Pd(PPh₃)₄, K₂CO₃, toluene | 72% | TLC (Rf = 0.4) |
Advanced: How can computational methods predict the pharmacokinetic properties of 1-[(oxan-4-yl)methyl]-4-phenylpyrrolidin-2-one?
Methodological Answer:
- Molecular Dynamics (MD) Simulations : Assess binding affinity to cytochrome P450 enzymes (CYP3A4, CYP2D6) to predict metabolic stability .
- QSAR Models : Use descriptors like logP (lipophilicity) and polar surface area (PSA) to estimate blood-brain barrier permeability .
- Docking Studies : Align the compound with target proteins (e.g., kinases, GPCRs) using AutoDock Vina. Compare binding poses to known inhibitors to prioritize targets .
- In Silico Toxicity : Tools like ProTox-II predict hepatotoxicity based on structural alerts (e.g., Michael acceptors) .
Basic: What spectroscopic techniques are essential for structural elucidation?
Methodological Answer:
- ¹H/¹³C NMR : Assign protons and carbons (e.g., oxan-4-ylmethyl δ ~3.5 ppm; pyrrolidinone carbonyl δ ~175 ppm) .
- IR Spectroscopy : Confirm lactam carbonyl (C=O stretch ~1680 cm⁻¹) and ether linkages (C-O ~1100 cm⁻¹) .
- Mass Spectrometry (HRMS) : Verify molecular ion [M+H]⁺ and fragmentation patterns (e.g., loss of oxane moiety) .
- X-ray Crystallography : Resolve stereochemistry and crystal packing (if single crystals are obtainable) .
Advanced: How can researchers reconcile discrepancies between in vitro potency and in vivo efficacy?
Methodological Answer:
- Bioavailability Studies : Measure plasma concentration via LC-MS/MS after oral/IP administration. Low exposure may explain efficacy gaps .
- Metabolite Profiling : Incubate with liver microsomes (human/rat) to identify rapid degradation pathways (e.g., CYP-mediated oxidation) .
- Formulation Optimization : Use PEGylated nanoparticles or cyclodextrin complexes to enhance solubility and half-life .
- Species-Specific Differences : Compare target receptor homology (e.g., rodent vs. human) to adjust dosing regimens .
Basic: What protocols ensure compound stability during storage?
Methodological Answer:
- Temperature : Store at –20°C in airtight, light-resistant vials to prevent hydrolysis/oxidation .
- Solubility Testing : Pre-dissolve in DMSO (dry aliquots) to avoid repeated freeze-thaw cycles .
- Stability Monitoring : Conduct accelerated degradation studies (40°C/75% RH for 4 weeks) with HPLC purity checks .
Q. Table 2: Stability Data from Analogous Compounds
| Condition | Degradation (%) | Key Degradants | Source |
|---|---|---|---|
| 40°C, 1 month | 12% | Oxidized pyrrolidinone | |
| Aqueous pH 7.4, 24h | 8% | Hydrolyzed lactam |
Advanced: What strategies optimize selectivity for off-target effects in kinase inhibition assays?
Methodological Answer:
- Kinase Panel Screening : Test against 100+ kinases (DiscoverX) to identify off-target hits. Use IC₅₀ ratios to prioritize selective analogs .
- Structural Modifications : Introduce bulky substituents (e.g., 4-methoxyphenyl) to sterically block non-target kinases .
- Covalent Inhibition : Design electrophilic warheads (e.g., acrylamides) targeting non-conserved cysteine residues .
Basic: How is the compound’s solubility profile determined for in vitro assays?
Methodological Answer:
- Shake-Flask Method : Saturate compound in PBS (pH 7.4) or simulated gastric fluid. Filter (0.22 µm) and quantify via UV-Vis .
- Co-solvent Systems : Use DMSO (≤1% v/v) or β-cyclodextrin to achieve working concentrations .
- LogP Measurement : Perform octanol-water partitioning; aim for logP 2–4 to balance solubility and membrane permeability .
Advanced: What crystallographic techniques resolve conformational flexibility in the pyrrolidinone ring?
Methodological Answer:
- Low-Temperature X-ray Diffraction : Collect data at 100 K to minimize thermal motion and capture ring puckering .
- Torsion Angle Analysis : Compare endo/exo conformers using Mercury software. Correlate with NMR coupling constants (J values) .
- DFT Calculations : Optimize geometry at B3LYP/6-31G* level to predict dominant conformers in solution .
Featured Recommendations
| Most viewed | ||
|---|---|---|
| Most popular with customers |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
